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Compound of Interest

Compound Name: 4-Nitrodiazoaminobenzene

Cat. No.: B081726

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Nitrodiazoaminobenzene, a
chemical intermediate with significant implications in various research and industrial
applications. This document details its chemical identity, safety and handling protocols, a
plausible synthesis method, and insights into its toxicological profile and metabolic pathways.
The information is curated to support researchers, scientists, and professionals in the field of
drug development in understanding and safely managing this compound.

Chemical Identification and Properties

4-Nitrodiazoaminobenzene is an aromatic compound characterized by the presence of a nitro
group and a diazoamino functional group.
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Property Value

Chemical Name 4-Nitrodiazoaminobenzene
CAS Number 13113-75-2

Molecular Formula C12H10N402

Molecular Weight 242.24 g/mol

Appearance Expected to be a colored solid

Solubilit Likely soluble in organic solvents, with low
olubility o
solubility in water.

Safety and Handling

The safety data for 4-Nitrodiazoaminobenzene is not extensively documented; however,
based on the known hazards of structurally related compounds such as diazoaminobenzene
and other nitroaromatic amines, caution is strongly advised.

Hazard Identification

» Toxicity: Belongs to a class of compounds that are often toxic and may be carcinogenic[1].
The parent compound, diazoaminobenzene, is a suspected carcinogen and can be harmful if
inhaled, ingested, or absorbed through the skin[2].

e [Irritation: Likely to cause skin and eye irritation[2].

e Instability: Diazoamino compounds can be unstable and may decompose upon heating,
potentially leading to the release of toxic fumes[2].

Recommended Safety Precautions
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Precautionary Measure

Description

Personal Protective Equipment (PPE)

Wear appropriate PPE, including chemical-
resistant gloves, safety goggles with side

shields, and a lab coat.

Work in a well-ventilated area, preferably within

Ventilation a chemical fume hood, to minimize inhalation

exposure.
] Avoid direct contact with the skin and eyes.

Handling ]
Prevent the formation of dust and aerosols.
Store in a cool, dry, and well-ventilated area

Storage away from heat and incompatible materials.
Keep the container tightly closed.

_ Dispose of waste in accordance with local,
Disposal

state, and federal regulations.

Experimental Protocols

Plausible Synthesis of 4-Nitrodiazoaminobenzene

A plausible method for the synthesis of 4-Nitrodiazoaminobenzene involves the diazotization

of p-nitroaniline followed by coupling with aniline. This protocol is based on established

procedures for the synthesis of related diazoamino compounds.

Materials:

p-Nitroaniline

Sodium nitrite (NaNOz2)

Hydrochloric acid (HCI)

Aniline

Sodium acetate (CHsCOONa)
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e Ice

« Ethanol

o Water

Procedure:

» Diazotization of p-Nitroaniline:

o Dissolve a molar equivalent of p-nitroaniline in a minimal amount of hydrochloric acid and
water.

o Cool the solution to 0-5 °C in an ice bath with constant stirring.

o Slowly add a pre-cooled aqueous solution of sodium nitrite (one molar equivalent)
dropwise to the p-nitroaniline solution, maintaining the temperature below 5 °C.

o Continue stirring for 15-30 minutes after the addition is complete to ensure the formation
of the diazonium salt.

e Coupling Reaction:

o In a separate beaker, dissolve one molar equivalent of aniline in a dilute solution of
hydrochloric acid and cool it to 0-5 °C.

o Slowly add the freshly prepared diazonium salt solution to the aniline solution with
vigorous stirring, while maintaining the temperature below 5 °C.

o After the addition is complete, add a saturated solution of sodium acetate to raise the pH
and promote the formation of the diazoamino compound.

o A colored precipitate of 4-Nitrodiazoaminobenzene should form.
« Isolation and Purification:

o Collect the precipitate by vacuum filtration and wash it with cold water to remove any
unreacted salts.
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o The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol.

o Dry the purified product under vacuum.

Caption: Workflow for the synthesis of 4-Nitrodiazoaminobenzene.

Toxicology and Metabolism

The toxicological profile of 4-Nitrodiazoaminobenzene is largely inferred from data on related
nitroaromatic and diazoamino compounds. A primary concern is its potential metabolism to
toxic intermediates.

Metabolic Pathway

It is hypothesized that 4-Nitrodiazoaminobenzene undergoes metabolic activation, primarily
through two pathways: cleavage of the diazoamino linkage and reduction of the nitro group.

o Diazoamino Cleavage: The N-N=N bond can be cleaved to potentially form p-nitrophenyl and
phenyl radicals or their corresponding ions.

 Nitroreduction: The nitro group can be enzymatically reduced in a stepwise manner to form
nitroso, hydroxylamino, and ultimately, amino derivatives. The hydroxylamino intermediate is
often implicated in the genotoxicity of nitroaromatic compounds.

These metabolic processes can lead to the formation of reactive species that can interact with
cellular macromolecules such as DNA and proteins, leading to cytotoxicity and genotoxicity.

Caption: Postulated metabolic pathways of 4-Nitrodiazoaminobenzene.

General Toxicology Testing Protocol

For a compound like 4-Nitrodiazoaminobenzene, a standard battery of toxicological tests
would be recommended to assess its safety profile.
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Test Type Experimental Approach Endpoint Measured
Observation of clinical signs of
Administration of a single high toxicity, morbidity, and mortality
o dose to rodents (e.g., rats or over a 14-day period.
Acute Toxicity

mice) via oral gavage or

dermal application.

Determination of an
approximate lethal dose
(LDso).

Genotoxicity (in vitro)

Ames test using different
strains of Salmonella
typhimurium with and without
metabolic activation (S9 mix).
Chromosomal aberration test
in mammalian cells (e.g., CHO

cells).

Assessment of mutagenic
potential by measuring the
reversion of mutations in
bacteria. Evaluation of
clastogenic potential by
observing chromosomal

damage in mammalian cells.

Metabolism (in vitro)

Incubation of the compound
with liver microsomes or
hepatocytes from relevant

species (e.g., rat, human).

Identification and quantification
of metabolites using analytical
techniques such as HPLC and
mass spectrometry.
Determination of the rate of
metabolism and the enzymes
involved (e.g., cytochrome
P450s).

Conclusion

4-Nitrodiazoaminobenzene is a compound that requires careful handling due to the potential

hazards associated with its chemical class. This guide provides a foundational understanding

of its properties, a plausible synthesis route, and an overview of its likely toxicological and

metabolic characteristics. Researchers and drug development professionals should use this

information to inform their experimental design and to ensure safe laboratory practices when

working with this and related compounds. Further empirical studies are necessary to fully

elucidate the specific biological activities and safety profile of 4-Nitrodiazoaminobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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